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Compound of Interest

Compound Name:
Methyl 3-bromo-6-

methoxypicolinate

Cat. No.: B1420901 Get Quote

Introduction
Methyl 3-bromo-6-methoxypicolinate, with the CAS Number 1214332-49-6, is a halogenated

pyridine derivative that serves as a versatile building block in modern organic synthesis. Its

unique substitution pattern, featuring a bromine atom, a methoxy group, and a methyl ester on

the picolinate scaffold, offers multiple reaction sites for the construction of complex molecular

architectures. This guide provides a comprehensive overview of the known physical and

chemical properties, expected reactivity, and safe handling procedures for this compound,

tailored for researchers in drug discovery and development. While experimental data for this

specific isomer is limited in publicly available literature, this document synthesizes available

information and provides expert insights based on the reactivity of analogous structures.

Chemical Identity and Physical Properties
A clear identification of Methyl 3-bromo-6-methoxypicolinate is crucial for any research

application. The fundamental identifiers and known physical properties are summarized below.

It is important to note that while basic identifiers are well-established, specific experimental

physical constants such as melting and boiling points are not consistently reported in available

literature, indicating a potential data gap for this particular isomer.
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Property Value Source

IUPAC Name
methyl 3-bromo-6-

methoxypyridine-2-carboxylate
N/A

CAS Number 1214332-49-6 [1]

Molecular Formula C₈H₈BrNO₃

Molecular Weight 246.06 g/mol [2]

Appearance
Colorless to light yellow liquid

(Predicted)
[3]

Melting Point Not available N/A

Boiling Point Not available N/A

Density Not available N/A

Solubility Not available N/A

Structural Representation and Key Features
The structural arrangement of functional groups in Methyl 3-bromo-6-methoxypicolinate
dictates its chemical behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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